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Compound of Interest

Compound Name: Boc-Glycine
CAS No.: 4530-20-5
Cat. No.: B558421
Get Quote
. J

This technical guide provides a comprehensive overview of N-tert-butoxycarbonyl-glycine
(Boc-Glycine), a pivotal amino acid derivative. It details its chemical structure, core
physicochemical properties, and established experimental protocols for its synthesis and
application, particularly in the field of peptide chemistry.

Chemical Identity and Structure

Boc-Glycine is the N-protected form of glycine, the simplest proteinogenic amino acid. The
tert-butoxycarbonyl (Boc) group serves as a labile protecting group for the amino functional
group, preventing it from participating in unwanted reactions during multi-step organic
synthesis. This protection is fundamental in peptide synthesis, where controlled, sequential
amide bond formation is required.[1][2][3]

The structure consists of a glycine backbone with its amino nitrogen acylated by a tert-
butoxycarbony! group.

Figure 1: 2D Chemical Structure of Boc-Glycine.

Table 1: Chemical Identifiers
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Identifier Value
IUPAC Name 2-(((tert-butoxy)carbonyl)amino)acetic acid[4]
Boc-Gly-OH, N-Boc-Glycine, N-(tert-
Synonyms )
Butoxycarbonyl)glycine[2][5]
CAS Number 4530-20-5[5]
Molecular Formula C7H13NO4[5]
Molecular Weight 175.18 g/mol [4][5]
inChi INChl=1S/C7H13N0O4/c1-7(2,3)12-6(11)8-4-
n
5(9)10/h4H2,1-3H3,(H,8,11)(H,9,10)[4][5]
InChlKey VRPJIFMKZZEXLR-UHFFFAOYSA-N[4][5]
SMILES CC(C)(C)OC(=O)NCC(=0)O[4][5]

Physicochemical Properties

Boc-Glycine is a white to off-white crystalline powder under standard conditions.[1][5] It is
stable under normal temperatures and pressures.[1]

Table 2: Quantitative Physicochemical Data
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Property Value Notes

Some sources report up to 92

Melting Point 86-89 °C[2][5][6
g [21[5][6] ).
N ) ~306-316 °C at 760 mmHg[5] Rough estimate, as the
Boiling Point
[6] compound may decompose.
Water Solubility Soluble[1][5]
Soluble in methanol and
Organic Solvent Solubility acetone.[1] Slightly soluble in
Chloroform, DMSO.[5]
Predicted value for the
pKa 4.00 £ 0.10[1][5] ] )
carboxylic acid proton.
XLogP3-AA 0.5[4] Indicates moderate lipophilicity.

Spectroscopic Data

The structural features of Boc-Glycine give rise to characteristic spectroscopic signatures.

* 1H NMR: Expected signals include a large singlet around 1.4 ppm corresponding to the nine
equivalent protons of the tert-butyl group, a doublet around 3.7 ppm for the methylene (-
CHz2-) protons, a broad singlet for the amide proton (NH), and a broad singlet for the
carboxylic acid proton (OH).

e 13C NMR: Key signals appear for the methyl carbons of the Boc group (~28 ppm), the alpha-
carbon of glycine (~44 ppm), the quaternary carbon of the Boc group (~80 ppm), and the two
carbonyl carbons (~156 ppm for the urethane and ~173 ppm for the carboxylic acid).

¢ IR Spectroscopy: Characteristic peaks include a broad O-H stretch from the carboxylic acid
(~2500-3300 cm~1), an N-H stretch (~3300-3500 cm~1), and two strong C=0 stretches for
the carbamate and carboxylic acid groups (~1650-1750 cm™1).

Spectroscopic data for Boc-Glycine is available in public databases such as SpectraBase.[8]

[9]
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Experimental Protocols
Synthesis of Boc-Glycine

The most common laboratory and industrial preparation involves the reaction of glycine with di-
tert-butyl dicarbonate ((Boc)20) under basic conditions.[10][11] The base deprotonates the
amino group of glycine, allowing it to act as a nucleophile and attack one of the carbonyl

carbons of (Boc)z0.
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Reaction Setup

1. Dissolve Glycine
in aqueous base (e.g., NaHCOs, NaOH)

2. Add (Boc)20
(Di-tert-butyl dicarbonate)

3. Stir at room temperature
(2-12 hours)

Reaction Complete

Work-up &qurification

4. Wash with non-polar solvent
(e.g., n-hexane) to remove impurities

5. Acidify aqueous layer
to pH ~3 with HCI

6. Extract product with
organic solvent (e.g., Dioxane, Ethyl Acetate)

7. Dry organic layer (e.g., Na2SOa)
& concentrate under reduced pressure

Crude Product

4 N

Final Broduct

8. Crystallize from solvent
(e.g., n-hexane) and dry

Boc-Glycine
(White Powder)
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Resin-Bound Peptide
(N-terminus Boc-protected)

1. Deprotection
(TFAin DCM)

\
Forms TFA salt',
\
\

2. Neutralization
(e.g., DIEA in DCM/DMF)

rees amine

3. Coupling

(Boc-Gly-OH + Activator) Repeat Cycle

Removes excess reagents

4. Washing
(DCM/DMF)

T e e e e e e e e e e e e e e e e e e e e e e e o

Resin-Bound Peptide
(Elongated by one Glycine residue,
N-terminus Boc-protected)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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